Cas no 1443342-77-5 (1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one)

• Product Name: 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one
• CAS No: 1443342-77-5
• MF: C₁₄H₁₉FO₂
• MW: 238.297868013382
• MDL: MFCD22373524
• CID: 5150893
• Update Time: 2025-10-28

1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one

• MDL： MFCD22373524
• Inchi： 1S/C14H19FO2/c1-4-13(16)11-5-6-12(15)14(9-11)17-8-7-10(2)3/h5-6,9-10H,4,7-8H2,1-3H3
• InChI Key： HEGUUFXDWVIKAQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(OCCC(C)C)=C1)(=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one

1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one (CAS No. 1443342-77-5): A Comprehensive Overview

1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one (CAS No. 1443342-77-5) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique molecular structure featuring a fluoro-substituted phenyl ring and a 3-methylbutoxy side chain, is often explored for its potential applications in drug development and material science. Its systematic name reflects its intricate chemical architecture, making it a subject of interest for researchers seeking novel bioactive molecules.

The chemical properties of 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one are defined by its molecular formula and functional groups. The presence of a ketone group (propan-1-one) and an ether linkage (3-methylbutoxy) contributes to its reactivity and potential utility in synthetic chemistry. Researchers often investigate its solubility, stability, and spectroscopic characteristics to optimize its use in various applications. The fluoro substituent enhances its electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one is frequently studied for its role as a building block in drug discovery. Its structural motifs are commonly found in compounds with potential therapeutic effects, such as anti-inflammatory or antimicrobial agents. Recent trends in drug development emphasize the importance of fluorinated compounds, as they often exhibit improved metabolic stability and bioavailability. This has led to increased demand for high-quality intermediates like CAS No. 1443342-77-5 in research laboratories worldwide.

The synthesis of 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and etherification. Researchers prioritize optimizing yield and purity, as these factors are critical for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the compound's identity and quality. These methods ensure that the final product meets the stringent standards required for pharmaceutical and industrial use.

Beyond pharmaceuticals, 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one has potential applications in material science. Its aromatic and aliphatic components make it a candidate for designing advanced polymers or liquid crystals. The compound's ability to interact with light and other molecules is of particular interest in developing new functional materials. As industries seek sustainable and high-performance alternatives, the versatility of CAS No. 1443342-77-5 positions it as a valuable asset in innovation-driven sectors.

Market dynamics for 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one reflect its niche yet growing demand. Suppliers and manufacturers focus on scalability and cost-effectiveness to meet the needs of academic and industrial clients. The compound's patent landscape and regulatory status are also critical considerations for stakeholders. With the rise of green chemistry initiatives, there is increasing interest in developing environmentally friendly synthesis routes for such specialized chemicals.

In conclusion, 1-[4-fluoro-3-(3-methylbutoxy)phenyl]propan-1-one (CAS No. 1443342-77-5) represents a fascinating intersection of chemistry and innovation. Its unique structure and diverse applications make it a compelling subject for ongoing research. Whether in drug development or advanced materials, this compound continues to inspire scientists and engineers to explore new frontiers in molecular design and functionality.